Cas no 898759-65-4 ((3,4-difluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone)

• Product Name: (3,4-difluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone
• CAS No: 898759-65-4
• MF: C₁₆H₁₂F₂O₃
• MW: 290.261491775513
• MDL: MFCD07699990
• CID: 871263
• PubChem ID: 24726694
• Update Time: 2025-06-07

(3,4-difluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone
• 3,4-DIFLUORO-3'-(1,3-DIOXOLAN-2-YL)BENZOPHENONE
• AKOS016022079
• (3,4-Difluorophenyl)[3-(1,3-dioxolan-2-yl)phenyl]methanone
• 898759-65-4
• 2-[3-(3,4-DIFLUOROBENZOYL)PHENYL]-1,3-DIOXOLANE
• DTXSID10645087
• MFCD07699990

• MDL： MFCD07699990
• Inchi： 1S/C16H12F2O3/c17-13-5-4-11(9-14(13)18)15(19)10-2-1-3-12(8-10)16-20-6-7-21-16/h1-5,8-9,16H,6-7H2
• InChI Key： HCDCMNUHMKUVRO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1=CC=CC(=C1)C1OCCO1)=O)F

Computed Properties

• Exact Mass: 290.07500
• Monoisotopic Mass: 290.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.24120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3,4-difluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone

Comprehensive Overview of (3,4-difluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone (CAS No. 898759-65-4)

The compound (3,4-difluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone, identified by its CAS No. 898759-65-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This ketone derivative features a unique structural framework, combining a difluorophenyl group with a dioxolan-substituted phenyl ring. Such molecular architecture is often associated with enhanced bioavailability and metabolic stability, making it a valuable scaffold for drug discovery and development.

In recent years, the demand for fluorinated organic compounds like (3,4-difluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone has surged due to their applications in medicinal chemistry and agrochemicals. Researchers are particularly interested in its potential as a building block for designing novel therapeutics targeting CNS disorders and inflammatory diseases. The presence of fluorine atoms is known to improve binding affinity and selectivity, which aligns with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 898759-65-4 exemplifies the growing importance of heterocyclic compounds in modern organic synthesis. The 1,3-dioxolan moiety in its structure acts as a protective group for carbonyl functionalities, enabling controlled reactions in multi-step syntheses. This property is highly relevant to green chemistry initiatives, where efficiency and atom economy are prioritized.

The compound's physicochemical properties, including its lipophilicity and electronic effects, make it a subject of interest in computational chemistry studies. Many researchers are investigating its QSAR (Quantitative Structure-Activity Relationship) profiles to predict biological activity, reflecting the industry's shift toward AI-driven drug discovery. These aspects resonate with popular search queries like "fluorinated drug candidates 2024" and "computational approaches in medicinal chemistry."

In material science applications, (3,4-difluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone has shown promise as a precursor for advanced polymers with tailored optical and thermal properties. Its ability to influence polymer crystallinity aligns with emerging needs in flexible electronics and organic photovoltaics—topics frequently searched in conjunction with "next-generation materials."

Analytical characterization of CAS No. 898759-65-4 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are crucial for quality control in pharmaceutical manufacturing, addressing common industry concerns about impurity profiling and batch consistency. Such technical details respond to frequent search terms like "analytical methods for ketone derivatives."

The stability profile of this compound under various pH conditions and temperature ranges makes it suitable for formulation development. This characteristic is particularly valuable for researchers exploring drug delivery systems, connecting to trending topics like "controlled release technologies" and "biocompatible excipients."

From an environmental standpoint, studies on the biodegradation pathways of fluorinated compounds like (3,4-difluorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone contribute to discussions about sustainable chemistry. This aligns with increasing public interest in "eco-friendly chemical synthesis" and "green alternatives in pharma," as evidenced by search engine analytics.

In conclusion, CAS No. 898759-65-4 represents a versatile chemical entity with multidisciplinary applications. Its structural features address multiple contemporary research challenges, from drug design to functional materials development. As scientific inquiry continues to evolve, this compound will likely maintain its relevance in addressing key questions at the intersection of chemistry, biology, and materials science.